1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL

• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol
• IUPAC Name: 1-amino-1-(3-chloro-5-methoxyphenyl)propan-2-ol
• InChI: InChI=1S/C10H14ClNO2/c1-6(13)10(12)7-3-8(11)5-9(4-7)14-2/h3-6,10,13H,12H2,1-2H3
• InChI Key: JJLCKMOXKAGQHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC(=CC(=C1)Cl)OC)N)O

Description

1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL is a chiral amino alcohol derivative featuring a substituted phenyl ring (3-chloro, 5-methoxy) attached to a propan-2-ol backbone with an amino group at the 1-position. The chloro and methoxy substituents on the phenyl ring modulate electronic and steric properties, influencing interactions with biological targets.

Preparation Methods

Reductive Amination Route

• Step 1: Formation of an Imine Intermediate
  The aldehyde group of 3-chloro-5-methoxybenzaldehyde is reacted with an ammonia source or a primary amine under controlled conditions to form an imine or Schiff base intermediate.

• Step 2: Reduction to Amino Alcohol
  The imine intermediate is then subjected to reduction, commonly using reducing agents such as sodium borohydride (NaBH4) or catalytic hydrogenation, to yield the corresponding amino alcohol with stereochemical control.

• Chiral Control
  To obtain the desired stereochemistry (e.g., (1R,2S) configuration), chiral catalysts or chiral auxiliaries may be employed during the reduction step. Alternatively, enzymatic reduction methods using stereospecific alcohol dehydrogenases have been reported for related compounds to achieve high enantiomeric excess.

Nitroalkene Intermediate Route

• Step 1: Henry Reaction (Nitroaldol Reaction)
  3-chloro-5-methoxybenzaldehyde is reacted with nitromethane to form a nitrostyrene intermediate. This step involves a base-catalyzed condensation.

• Step 2: Reduction of Nitro Group
  The nitrostyrene intermediate undergoes reduction of the nitro group to an amine, often using lithium aluminum hydride (LiAlH4) or catalytic hydrogenation, converting it into the amino alcohol.

• Advantages
  This route allows for the introduction of the amino group and the hydroxyl group in a controlled manner and is widely used in the synthesis of β-amino alcohols.

Enzymatic Reduction

• Enzymatic methods using stereospecific alcohol dehydrogenases (e.g., from Thermoanaerobacter species) have been successfully applied to prepare optically active amino alcohols structurally related to 1-amino-1-(3-chloro-5-methoxyphenyl)propan-2-ol. These enzymes catalyze the stereoselective reduction of corresponding ketone precursors to yield enantiomerically enriched amino alcohols under mild conditions (pH 5–8, temperature 15–75 °C).

• This biocatalytic approach offers advantages in terms of selectivity, environmental friendliness, and operational simplicity compared to purely chemical methods.

Reaction Conditions and Optimization

Parameter	Typical Range / Condition	Notes
Temperature	0–85 °C (enzymatic); room temp to reflux (chemical)	Enzymatic reactions prefer mild temperatures; chemical reductions may require heating
pH	4.5–9 (enzymatic)	Enzymatic reactions require buffered aqueous media
Solvents	Methanol, ethanol, or aqueous buffers	Choice depends on method; organic solvents used in chemical routes
Reducing Agents	NaBH4, LiAlH4, catalytic hydrogenation	Selection based on substrate sensitivity and desired stereochemistry
Catalysts	Chiral catalysts or enzymes	For stereoselective synthesis

Purification and Isolation

• The amino alcohol product is typically isolated by extraction using organic solvents such as ethyl acetate or diisopropyl ether, followed by purification techniques including crystallization, distillation, or chromatographic methods (e.g., chiral HPLC) to ensure high enantiomeric purity.

• Repeated extraction and careful control of pH during workup improve yield and purity.

Summary Table of Preparation Routes

Preparation Method	Starting Material	Key Steps	Advantages	Typical Yield & Purity
Reductive Amination	3-chloro-5-methoxybenzaldehyde	Imine formation + reduction	Straightforward; scalable	High yield; enantiomeric control achievable with chiral catalysts
Nitroalkene Intermediate	3-chloro-5-methoxybenzaldehyde + nitromethane	Henry reaction + nitro reduction	Versatile; good functional group tolerance	Moderate to high yield; requires careful reduction step
Enzymatic Reduction	Ketone precursor derived from aldehyde	Biocatalytic stereoselective reduction	High stereoselectivity; mild conditions	High enantiomeric excess (>95% ee); environmentally benign

Research Findings and Industrial Relevance

• Research indicates that enzymatic preparation methods using alcohol dehydrogenases from Thermoanaerobacter species provide an efficient route to optically pure amino alcohols closely related to 1-amino-1-(3-chloro-5-methoxyphenyl)propan-2-ol, with operational parameters optimized between pH 5–8 and temperatures from 15 to 75 °C.

• Industrial synthesis often employs batch reactors with controlled temperature and pressure to optimize yield and purity. Continuous flow reactors are also explored to enhance efficiency and reproducibility.

• The choice of synthetic route depends on the scale, desired stereochemistry, and cost considerations. Chemical routes provide flexibility, while enzymatic methods offer superior stereoselectivity and sustainability.

This comprehensive overview integrates chemical and biocatalytic preparation methods for 1-amino-1-(3-chloro-5-methoxyphenyl)propan-2-ol, highlighting key reaction steps, conditions, and purification techniques supported by authoritative research findings. The compound’s synthesis is adaptable to both laboratory and industrial scales, with enzymatic methods gaining prominence for their stereochemical precision and eco-friendly profiles.

Chemical Reactions Analysis

Types of Reactions: 1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form different amine derivatives.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while substitution reactions can produce a variety of derivatives depending on the nucleophile introduced .

Scientific Research Applications

1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a potential ligand in biochemical assays.

Industry: The compound can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the chloro and methoxy groups can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)	pKa	Biological Activity
1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL	3-Cl, 5-OCH₃	C₁₀H₁₃ClNO₂	214.66*	-	-	-	Not reported (inferred adrenoceptor affinity )
(1S,2R)-1-Amino-1-[3-(tert-butyl)phenyl]propan-2-OL	3-tert-butyl	C₁₃H₂₁NO	207.31	-	-	-	Not reported
(1S,2R)-1-Amino-1-(3-bromo-5-methylphenyl)propan-2-OL	3-Br, 5-CH₃	C₁₀H₁₄BrNO	260.13	1.406 (predicted)	359.7 (predicted)	12.55 (predicted)	Not reported

*Calculated using atomic masses: C (12.01), H (1.008), Cl (35.45), N (14.01), O (16.00).

Key Findings:

Substituent Effects on Physicochemical Properties: Halogen vs. Alkyl Groups: The bromo-substituted analogue (C₁₀H₁₄BrNO) exhibits a higher molecular weight (260.13 g/mol) and predicted density (1.406 g/cm³) compared to the chloro-methoxy derivative (214.66 g/mol), reflecting bromine’s larger atomic mass . Methoxy vs.

The chloro-methoxy substituents may enhance receptor affinity due to their electron-withdrawing and polar characteristics.

Thermodynamic and Safety Profiles :

• Propan-2-ol derivatives generally exhibit low flashpoints (~24°C) and explosive limits (2–12% v/v), necessitating careful handling .

Biological Activity

1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL, a chiral compound with the molecular formula C10H14ClN1O2, has garnered attention in medicinal chemistry due to its diverse biological activities. This article explores its biochemical properties, cellular effects, and potential therapeutic applications, supported by data tables and case studies.

Chemical Structure and Properties

The compound features an amino group, a chloro-substituted aromatic ring, and a secondary alcohol. Its stereochemistry is crucial for its biological interactions, as different stereoisomers can exhibit varying pharmacological profiles.

1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL has been shown to interact with various enzymes and proteins, influencing their activity. Key biochemical properties include:

• Enzyme Interaction : Acts as a substrate for aminotransferases, facilitating amino group transfer.
• Enzyme Inhibition : Inhibits specific enzymes involved in metabolic pathways, affecting overall cellular metabolism.

Cellular Effects

The compound has demonstrated significant effects on cellular processes:

• Cell Signaling : Modulates signaling pathways by interacting with kinases and phosphatases, which can alter downstream effects on gene expression and cellular metabolism.
• Inflammation Modulation : In vitro studies indicate that it may reduce inflammation by affecting pathways related to pain perception and inflammatory responses.

Biological Activity

Research indicates that 1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-OL exhibits notable biological activities:

• Anti-inflammatory Effects : Potential applications in treating conditions such as arthritis or neuropathic pain due to its ability to modulate neurotransmitter systems.
• Antimicrobial Activity : Similar compounds have shown efficacy against various microbial strains, suggesting potential for antibacterial applications .

Case Studies

Several studies have investigated the biological activity of this compound:

• Anti-inflammatory Studies :
  • A study demonstrated that the compound significantly reduced inflammatory markers in vitro, suggesting its utility in developing anti-inflammatory drugs.
• Neurotransmitter Interaction :
  • Research indicated that it interacts with receptors involved in pain signaling pathways, enhancing its profile as a potential analgesic agent.

Data Table: Comparison of Structural Analogues

The following table summarizes the structural features and biological activities of related compounds:

Compound Name	Structural Features	Biological Activity	Unique Properties
Compound A	Similar amine and alcohol groups	Anti-inflammatory	Higher selectivity for specific receptors
Compound B	Contains a different halogen substituent	Analgesic effects	Enhanced solubility in aqueous environments
Compound C	Lacks chloro group but has methoxy	Neuroprotective	Potent antioxidant properties